Cas no 14504-60-0 (5'-O-Methylthymidine)

5'-O-Methylthymidine structure
5'-O-Methylthymidine structure
Product Name:5'-O-Methylthymidine
CAS No:14504-60-0
MF:C11H16N2O5
MW:256.255143165588
CID:120465
PubChem ID:14483474
Update Time:2025-04-18

5'-O-Methylthymidine Chemical and Physical Properties

Names and Identifiers

    • Thymidine, 5'-O-methyl-
    • 1-[(2R,4S,5R)-4-hydroxy-5-(methoxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 5'-O-METHYLTHYMIDINE
    • 5A'A inverted exclamation markA'A-O-Methyl-D-thymidine
    • 5A'A inverted exclamation markA'A-O-METHYLTHYMIDINE
    • 5'-O-methyl-thymidin
    • O5'-methyl-thymidine
    • Thymidine,5'-O-methyl
    • 5'-O-Methyl-D-thymidine
    • 1-((2R,4S,5R)-4-hydroxy-5-(methoxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • 14504-60-0
    • DTXSID20560858
    • 5/'-o-Methylthymidine
    • SCHEMBL135209
    • Q27466016
    • 5'-Methylthymidine
    • 5'-O-Methylthymidine
    • Inchi: 1S/C11H16N2O5/c1-6-4-13(11(16)12-10(6)15)9-3-7(14)8(18-9)5-17-2/h4,7-9,14H,3,5H2,1-2H3,(H,12,15,16)/t7-,8+,9+/m0/s1
    • InChI Key: KTCKNHCDUKONFQ-DJLDLDEBSA-N
    • SMILES: O1[C@H](COC)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

  • Exact Mass: 256.10600
  • Monoisotopic Mass: 256.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (5.4 g/l) (25 º C),
  • PSA: 93.55000
  • LogP: -0.86020

5'-O-Methylthymidine Pricemore >>

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